Cas no 66270-97-1 (2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate)
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate is a brominated aromatic ester compound with versatile applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromomethyl group and an ester linkage, enabling its use as an intermediate in cross-coupling reactions, polymer chemistry, and drug development. The compound’s phenyl and carbonyl functionalities enhance its reactivity in nucleophilic substitution and condensation reactions. Its well-defined molecular structure ensures consistent performance in synthetic pathways, making it valuable for constructing complex organic frameworks. The bromomethyl moiety offers a handle for further functionalization, supporting the synthesis of tailored derivatives for specialized applications. Suitable for controlled laboratory use under appropriate safety protocols.
66270-97-1 structure
Product Name:2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate
CAS No:66270-97-1
MF:C17H15BrO3
MW:347.203204393387
MDL:MFCD00009632
CID:855109
PubChem ID:87564247
Update Time:2025-06-08
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate
- Phenacyl 4-(Bromomethyl)phenylacetate
- 2-Oxo-2-phenylethyl 2-(4-(bromomethyl)-phenyl)acetate
- 4-(Bromomethyl)phenylacetic acid phenacyl ester
- phenacyl 2-[4-(bromomethyl)phenyl]acetate
- BUQPIKAEKYNDAS-UHFFFAOYSA-N
- 2-Oxo-2-phenylethyl [4-(bromomethyl)phenyl]acetate
- 4(Bromomethyl)phenylacetic acid phenacyl ester
- Benzeneacetic acid, 4-(bromomethyl)-, 2-oxo-2-phenylethyl ester
- 2-oxo-2-phenylethyl 2-[4-(bromomethyl)phenyl]acetate
- 2-oxo-2-phenylethyl[4-(bromomethyl)phenyl]acetate
- MFCD00009632
- C17H15BrO3
- AKOS015894327
- 4-(bromomethyl)-phenylacetic acid phenacyl ester
- SCHEMBL4574871
- B1315
- SY051370
- CS-0156551
- 66270-97-1
- DTXSID90341171
- 2-Oxo-2-phenylethyl [4-(bromomethyl)phenyl]acetate #
- Phenacyl 4-(bromomethyl)phenylacetate, 95%
- DS-1816
-
- MDL： MFCD00009632
- Inchi： 1S/C17H15BrO3/c18-11-14-8-6-13(7-9-14)10-17(20)21-12-16(19)15-4-2-1-3-5-15/h1-9H,10-12H2
- InChI Key： BUQPIKAEKYNDAS-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=CC=1)CC(=O)OCC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 346.02000
- Monoisotopic Mass: 346.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.7
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Solids
- Density: 1.401
- Melting Point: 87.0 to 89.0 deg-C
- Boiling Point: 457.8°C at 760 mmHg
- Flash Point: 230.7±24.6 °C
- Refractive Index: 1.597
- PSA: 43.37000
- LogP: 3.55010
- Solubility: Not determined
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S27; S28; S36/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Inert atmosphere,2-8°C
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O858733-50mg |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O858733-100mg |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O858733-500mg |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 500mg |
$ 95.00 | 2022-06-03 | ||
| Ambeed | A284421-1g |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 95% | 1g |
$30.0 | 2024-04-18 | |
| Ambeed | A284421-5g |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 95% | 5g |
$251.0 | 2025-04-17 | |
| Ambeed | A284421-10g |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 95% | 10g |
$461.0 | 2025-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1315-1G |
Phenacyl 4-(Bromomethyl)phenylacetate |
66270-97-1 | >97.0%(GC) | 1g |
¥295.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1315-5G |
Phenacyl 4-(Bromomethyl)phenylacetate |
66270-97-1 | >97.0%(GC) | 5g |
¥1270.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O843532-1g |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 95% | 1g |
194.40 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 317543-5G |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate |
66270-97-1 | 95% | 5G |
￥1149.4 | 2022-02-24 |
2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
66270-97-1 (2-Oxo-2-phenylethyl 2-(4-(bromomethyl)phenyl)acetate) Related Products
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